Cas no 2171323-49-0 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid)
(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
- 2171323-49-0
- (2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid
- EN300-1512245
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)25(26(32)33)30-24(31)15-17-12-13-18(14-17)29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,12-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t17?,18?,25-/m0/s1
- InChI Key: PQQJKEUORKVFNM-KRFIBBNCSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@@H](C(=O)O)C(C)(C)C)=O)C1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512245-1.0g |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512245-50mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-100mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-250mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-500mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-1000mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-2500mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-5000mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1512245-10000mg |
(2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid |
2171323-49-0 | 10000mg |
$14487.0 | 2023-09-27 |
(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
Introduction to (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid (CAS No: 2171323-49-0)
The compound (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid (CAS No: 2171323-49-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biotechnology. This compound is notable for its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the butanoic acid backbone. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.
Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging its stereochemistry and functional group compatibility. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in controlling the reactivity of the amine moiety during synthesis. This has been extensively studied in the context of solid-phase peptide synthesis (SPPS), where the Fmoc group is used to protect amino groups during stepwise assembly of peptides.
One of the most intriguing aspects of this compound is its potential in drug delivery systems. Researchers have explored its ability to serve as a scaffold for bioconjugates, where the Fmoc group can be modified to attach targeting ligands or imaging agents. This versatility has been highlighted in recent studies published in journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development*, where the compound was used as a precursor for constructing bioactive molecules with enhanced pharmacokinetic profiles.
The stereochemistry at the 2R position is another key feature of this compound. This configuration ensures proper folding and stability of the molecule, which is crucial for its intended applications in peptide-based therapeutics. Recent computational studies have demonstrated that this stereochemistry significantly influences the molecule's solubility and bioavailability, making it an attractive candidate for oral drug delivery systems.
In terms of synthesis, this compound is typically prepared through a multi-step process involving Fmoc protection, cyclopentane ring formation, and stereoselective alkylation. These steps are meticulously optimized to ensure high yields and purity, as reported in several recent patent filings and research articles. The use of chiral catalysts and enantioselective reactions has further enhanced the efficiency of its production.
Looking ahead, the compound's role in personalized medicine is gaining traction. Its ability to serve as a modular building block allows for the creation of tailored therapeutic agents targeting specific diseases, such as cancer or infectious pathogens. Collaborative efforts between academic institutions and pharmaceutical companies are currently exploring its potential in developing next-generation vaccines and immunotherapies.
In conclusion, (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid (CAS No: 2171323-49-0) stands at the forefront of modern chemical innovation. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a pivotal component in advancing therapeutic interventions and diagnostic tools. As research continues to uncover new applications for this compound, its impact on healthcare is expected to grow significantly in the coming years.
2171323-49-0 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)